1-[4-(1,3-benzothiazol-2-yl)phenyl]-3-(2,6-difluorophenyl)urea

• IUPAC Name: 1-[4-(1,3-benzothiazol-2-yl)phenyl]-3-(2,6-difluorophenyl)urea
• InChI: InChI=1S/C20H13F2N3OS/c21-14-4-3-5-15(22)18(14)25-20(26)23-13-10-8-12(9-11-13)19-24-16-6-1-2-7-17(16)27-19/h1-11H,(H2,23,25,26)
• InChI Key: GTPXUZSVNOEECY-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)N=C(S2)C3=CC=C(C=C3)NC(=O)NC4=C(C=CC=C4F)F
• Molecular Formula: C20H13F2N3OS
• Molecular Weight: 381.4 g/mol

Description

1-[4-(1,3-benzothiazol-2-yl)phenyl]-3-(2,6-difluorophenyl)urea, also known as 1-BPTU, is an organofluorinated urea compound used in scientific research applications. It is a synthetic molecule that has been used in a variety of experiments and studies, due to its unique properties.

Scientific Research Applications

1-[4-(1,3-benzothiazol-2-yl)phenyl]-3-(2,6-difluorophenyl)urea has been used in a variety of scientific research applications. It has been used as a biochemical probe to study the structure and function of proteins, as well as for the detection of small molecules. It has also been used as a fluorescent probe in cell-based assays, and as a tool for the development of new drugs.

Mechanism of Action

1-[4-(1,3-benzothiazol-2-yl)phenyl]-3-(2,6-difluorophenyl)urea is known to interact with proteins, allowing it to bind to specific sites on the protein and modify its structure or function. It is also known to interact with small molecules, such as nucleic acids and lipids, and can be used to detect their presence in a sample.
Biochemical and Physiological Effects
This compound has been found to have a variety of biochemical and physiological effects. It has been shown to inhibit the activity of enzymes involved in DNA replication, as well as to inhibit the growth of certain types of bacteria. It has also been found to have anti-inflammatory and anti-tumor effects.

Advantages and Limitations for Lab Experiments

1-[4-(1,3-benzothiazol-2-yl)phenyl]-3-(2,6-difluorophenyl)urea has a number of advantages for use in lab experiments. It is relatively inexpensive and easy to synthesize, and it is highly water-soluble, making it easy to work with in aqueous solutions. In addition, it is non-toxic and has a low volatility, making it safe to handle. However, it is not very stable in light and oxygen, and it is not very soluble in organic solvents, which can limit its use in some experiments.

Future Directions

1-[4-(1,3-benzothiazol-2-yl)phenyl]-3-(2,6-difluorophenyl)urea has a number of potential future applications. It could be used as a therapeutic agent to treat a variety of diseases, such as cancer and inflammatory diseases. It could also be used in drug delivery systems to target specific areas of the body. In addition, it could be used as a fluorescent probe to detect the presence of small molecules in a sample. Finally, it could be used to study the structure and function of proteins, as well as to develop new drugs.

Synthesis Methods

1-[4-(1,3-benzothiazol-2-yl)phenyl]-3-(2,6-difluorophenyl)urea can be synthesized in a two-step process. The first step involves the reaction of 2,6-difluorobenzaldehyde with 1,3-benzothiazole-2-thiol in the presence of potassium carbonate. This reaction produces this compound as a yellow solid. The second step is the purification of the product, which is done by recrystallization from ethanol.